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Compound of Interest

tert-Butyl 4-mercaptopiperidine-1-
Compound Name:
carboxylate

Cat. No.: B170092

An In-depth Technical Guide to the Physicochemical Properties of tert-Butyl 4-
mercaptopiperidine-1-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Introduction

tert-Butyl 4-mercaptopiperidine-1-carboxylate (CAS No. 134464-79-2) is a heterocyclic
organic compound featuring a piperidine ring functionalized with both a thiol (-SH) group and a
tert-butyloxycarbonyl (Boc) protecting group. The presence of the reactive thiol group and the
synthetically versatile Boc-protected amine makes this molecule a valuable building block in
medicinal chemistry and drug discovery. Its physicochemical properties are critical
determinants of its reactivity, stability, and suitability for various synthetic transformations, as
well as influencing the properties of larger molecules derived from it. This guide provides a
summary of its key physicochemical properties and detailed protocols for their experimental
determination.

Core Physicochemical Properties

The quantitative data for tert-Butyl 4-mercaptopiperidine-1-carboxylate are summarized
below. It is important to note that while some properties are readily available, others such as
melting point, pKa, and logP often require experimental determination for a specific batch or
purity level.
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Property Value Source
CAS Number 134464-79-2 [1]
Molecular Formula C10H19NO2S [1]
Molecular Weight 217.33 g/mol Calculated
Physical Form Solid [1]

Purity

>98% (Typical)

[1]

InChl Key

USYCVFFWCMHPPG-
UHFFFAOYSA-N

[1]

Storage Conditions

Inert atmosphere, 2-8°C

[1]

Melting Point

Not specified; requires

experimental determination.

Boiling Point

Not specified; requires

experimental determination.

pKa (Thiol)

Not specified; requires
experimental determination.
Aliphatic thiols typically have
pKa values in the range of 9-
11.[2][3]

logP

Not specified; requires
experimental determination or

calculation.

Solubility

Not specified; requires

experimental determination.

Experimental Protocols and Methodologies

Accurate determination of physicochemical properties is fundamental in drug development.[4]

The following sections detail standard experimental protocols for key parameters.

Melting Point Determination
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The melting point provides information on the identity and purity of a crystalline solid. A pure
compound typically exhibits a sharp melting range of 0.5-1.0°C, whereas impurities can
depress the melting point and broaden the range. The capillary method is standard.[5]

Protocol: Capillary Melting Point Determination
o Sample Preparation: Ensure the solid sample is completely dry and finely powdered.[5]

o Capillary Loading: Jab the open end of a capillary tube into the powdered sample. Tap the
closed end of the tube on a hard surface to pack the sample down to a height of 2-3 mm.[6]

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus (e.g., Mel-Temp).

e Rapid Heating (Optional): If the approximate melting point is unknown, heat the sample
rapidly to get a rough estimate. Allow the apparatus to cool before proceeding with a new
sample.[6][7]

e Accurate Measurement: Heat the sample at a medium rate until the temperature is about 15-
20°C below the expected melting point.[6]

o Slow Heating: Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium is
maintained.[7]

» Data Recording: Record two temperatures:
o Tai: The temperature at which the first droplet of liquid is observed.[6]

o T2: The temperature at which the entire sample has completely melted into a transparent
liquid.[6]

e Reporting: The melting point is reported as the range T1 - T2.
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Workflow for Melting Point Determination

Grepare Dry, Powdered Samp@

'

[Load 2-3mm of Samplej

into Capillary Tube

Insert Tube into
Melting Point Apparatus

Heat Slowly
(1-2°C / min)

(Observe Melting)

Record Temperature Range
(First Drop to Complete Liquefaction)
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Workflow for Shake-Flask Solubility Determination

Add Excess Solid to
Buffer in a Sealed Vial

Agitate at Constant Temperature
(e.q., 24-48 hours)

Separate Phases
(Centrifuge / Filter)

(Collect Saturated Supernatang

Analyze Concentration
(HPLC or UV-Vis)

Geport Solubility (e.g., in ug/mLD
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Workflow for Shake-Flask LogP Determination

Prepare Pre-saturated
Octanol and Water/Buffer

Gi)issolve Compound and Mix Phases)

l

G‘.hake to Equilibrate Partitionin@

(Separate Octanol and Aqueous Layers)

Analyze [Conc] in nalyze [Conc] in
Octanol Phase Aqueous Phase

Calculate P= [Octanol]/[Aqueous]
and LogP = log10(P)
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Core Physicochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of tert-Butyl 4-
mercaptopiperidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170092#physicochemical-properties-of-tert-butyl-4-
mercaptopiperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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